
Personal protective equipment for handling
DASA-58

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DASA-58

Cat. No.: B606943 Get Quote

Essential Safety and Handling Guide for DASA-
58
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of DASA-58, a potent and selective activator of pyruvate kinase M2 (PKM2).

Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining

experimental integrity.

Personal Protective Equipment (PPE) and Safety
Measures
The following table summarizes the required personal protective equipment and safety

measures for handling DASA-58. This information is compiled from the official Safety Data

Sheet (SDS).
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Hazard Category Required PPE and Safety Measures

Eye/Face Protection Safety glasses with side shields or goggles.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). A lab coat or other protective

clothing to prevent skin contact.

Respiratory Protection

Not required under normal use with adequate

ventilation. If dusts are generated, use a

NIOSH-approved respirator.

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.

Hygiene Measures

Avoid contact with eyes, skin, and clothing. Do

not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.

Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following procedures is mandatory for the safe handling of DASA-58.

Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for

DASA-58.

Don all required personal protective equipment as outlined in the table above.

Prepare your workspace in a well-ventilated chemical fume hood.

Weighing and Reconstitution:

Handle the solid compound with care to avoid generating dust.

Weigh the required amount of DASA-58 in a tared, contained vessel within the fume hood.
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To reconstitute, slowly add the appropriate solvent (e.g., DMSO) to the solid, avoiding

splashing.

Experimental Use:

Keep all containers of DASA-58 tightly closed when not in use.

Avoid direct contact with the solution. Use appropriate laboratory equipment for all

transfers.

In case of accidental contact, immediately follow the first aid measures outlined in the

SDS.

Storage:

Store DASA-58 in a tightly sealed container in a cool, dry, and well-ventilated area.

Protect from light.

Refer to the product data sheet for specific long-term storage temperatures.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of DASA-58 and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Segregate all DASA-58 waste, including unused compound, solutions, and contaminated

consumables (e.g., pipette tips, gloves, vials), from other laboratory waste streams.

Waste Collection:

Collect solid DASA-58 waste in a clearly labeled, sealed container.

Collect liquid waste containing DASA-58 in a separate, labeled, and sealed waste

container. Do not mix with other solvent wastes unless permitted by your institution's

hazardous waste program.
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Labeling:

Clearly label all DASA-58 waste containers with "Hazardous Waste" and the full chemical

name: 3-[[4-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]hexahydro-1H-1,4-diazepin-1-

yl]sulfonyl]-benzenamine.

Disposal:

Dispose of all DASA-58 waste through your institution's designated hazardous waste

disposal program.

Do not dispose of DASA-58 down the drain or in the regular trash.

Experimental Workflow and Signaling Pathway
To provide a comprehensive understanding of DASA-58's application and mechanism of

action, the following diagrams illustrate a typical experimental workflow and its known signaling

pathway.
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Figure 1: Experimental Workflow for Handling DASA-58.
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Figure 2: DASA-58 Signaling Pathway via PKM2 Activation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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